Cas no 63770-48-9 (3-Methyl-5-nitrobenzodisoxazole)

3-Methyl-5-nitrobenzodisoxazole structure
63770-48-9 structure
Product Name:3-Methyl-5-nitrobenzodisoxazole
CAS No:63770-48-9
MF:C8H6N2O3
MW:178.14484167099
CID:500154
PubChem ID:12411318
Update Time:2025-04-19

3-Methyl-5-nitrobenzodisoxazole Chemical and Physical Properties

Names and Identifiers

    • 3-Methyl-5-nitrobenzo[d]isoxazole
    • 1,2-Benzisoxazole,3-methyl-5-nitro-
    • 3-methyl-5-nitro-1,2-benzoxazole
    • AK113436
    • CTK8J7659
    • KB-236614
    • SureCN7461998
    • D78623
    • AKOS006286378
    • 1,2-Benzisoxazole, 3-methyl-5-nitro-
    • A868039
    • PQLIRZDJBWDLOU-UHFFFAOYSA-N
    • DTXSID40497016
    • SCHEMBL7461998
    • 63770-48-9
    • 3-Methyl-5-nitrobenzodisoxazole
    • Inchi： 1S/C8H6N2O3/c1-5-7-4-6(10(11)12)2-3-8(7)13-9-5/h2-4H,1H3
    • InChI Key： PQLIRZDJBWDLOU-UHFFFAOYSA-N
    • SMILES： O1C2C=CC(=CC=2C(C)=N1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 178.03800
  • Monoisotopic Mass: 178.03784206g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 216
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 71.8Ų

Experimental Properties

  • PSA: 71.85000
  • LogP: 2.56760

3-Methyl-5-nitrobenzodisoxazole Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-Methyl-5-nitrobenzodisoxazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM153531-1g
3-Methyl-5-nitrobenzo[d]isoxazole
 63770-48-9 95%
1g
 $636 2021-06-09
Ambeed
A378646-1g
3-Methyl-5-nitrobenzo[d]isoxazole
 63770-48-9 95%
1g
 $468.0 2025-04-18
TRC
M341960-10mg
3-Methyl-5-nitrobenzo[d]isoxazole
 63770-48-9
10mg
 $ 50.00 2022-06-03
TRC
M341960-50mg
3-Methyl-5-nitrobenzo[d]isoxazole
 63770-48-9
50mg
 $ 95.00 2022-06-03
TRC
M341960-100mg
3-Methyl-5-nitrobenzo[d]isoxazole
 63770-48-9
100mg
 $ 160.00 2022-06-03
Chemenu
CM153531-1g
3-Methyl-5-nitrobenzo[d]isoxazole
 63770-48-9 95%
1g
 $*** 2023-05-30
Ambeed
A378646-100mg
3-Methyl-5-nitrobenzo[d]isoxazole
 63770-48-9 95%
100mg
 $127.0 2025-04-18
Ambeed
A378646-250mg
3-Methyl-5-nitrobenzo[d]isoxazole
 63770-48-9 95%
250mg
 $223.0 2025-04-18
Ambeed
A378646-5g
3-Methyl-5-nitrobenzo[d]isoxazole
 63770-48-9 97%
5g
 $763.0 2024-07-18
Ambeed
A378646-10g
3-Methyl-5-nitrobenzo[d]isoxazole
 63770-48-9 97%
10g
 $1297.0 2024-07-18

3-Methyl-5-nitrobenzodisoxazole Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:63770-48-9)3-Methyl-5-nitrobenzodisoxazole
Order Number:A868039
Stock Status:in Stock
Quantity:250mg/1g/5g/10g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 09:09
Price ($):155.0/356.0/687.0/1167.0
Email:sales@amadischem.com

3-Methyl-5-nitrobenzodisoxazole Related Literature

Related Categories

63770-48-9 (3-Methyl-5-nitrobenzodisoxazole) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:63770-48-9)3-Methyl-5-nitrobenzodisoxazole
A868039
Purity:99%/99%/99%/99%
Quantity:250mg/1g/5g/10g
Price ($):155.0/356.0/687.0/1167.0
Email